Cas no 1394306-93-4 ((1E)-N',2-dihydroxy-3-methylbutanimidamide)

(1E)-N',2-dihydroxy-3-methylbutanimidamide structure
1394306-93-4 structure
Product Name:(1E)-N',2-dihydroxy-3-methylbutanimidamide
CAS No:1394306-93-4
MF:C5H12N2O2
MW:132.160981178284
MDL:MFCD22422038
CID:4596829
Update Time:2025-10-28

(1E)-N',2-dihydroxy-3-methylbutanimidamide Chemical and Physical Properties

Names and Identifiers

    • (1E)-N',2-Dihydroxy-3-methylbutanimidamide
    • N',2-Dihydroxy-3-methylbutanimidamide
    • Butanimidamide, N,2-dihydroxy-3-methyl-
    • (1E)-N',2-dihydroxy-3-methylbutanimidamide
    • MDL: MFCD22422038
    • Inchi: 1S/C5H12N2O2/c1-3(2)4(8)5(6)7-9/h3-4,8-9H,1-2H3,(H2,6,7)
    • InChI Key: JRSZQLQXQAIFFO-UHFFFAOYSA-N
    • SMILES: C(NO)(=N)C(O)C(C)C

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 279.7±42.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

(1E)-N',2-dihydroxy-3-methylbutanimidamide Security Information

(1E)-N',2-dihydroxy-3-methylbutanimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E555815-100mg
(1E)-N',2-dihydroxy-3-methylbutanimidamide
1394306-93-4
100mg
$ 70.00 2022-04-29
TRC
E555815-500mg
(1E)-N',2-dihydroxy-3-methylbutanimidamide
1394306-93-4
500mg
$ 230.00 2022-04-29
TRC
E555815-1g
(1E)-N',2-dihydroxy-3-methylbutanimidamide
1394306-93-4
1g
$ 340.00 2022-04-29
abcr
AB413455-1 g
(1E)-N',2-Dihydroxy-3-methylbutanimidamide
1394306-93-4
1g
€161.00 2022-08-31
abcr
AB413455-5 g
(1E)-N',2-Dihydroxy-3-methylbutanimidamide
1394306-93-4
5g
€497.00 2022-08-31
abcr
AB413455-10 g
(1E)-N',2-Dihydroxy-3-methylbutanimidamide
1394306-93-4
10g
€777.00 2022-08-31
eNovation Chemicals LLC
Y1247624-1g
(1E)-N',2-dihydroxy-3-methylbutanimidamide
1394306-93-4 95%
1g
$125 2024-06-06
eNovation Chemicals LLC
Y1247624-5g
(1E)-N',2-dihydroxy-3-methylbutanimidamide
1394306-93-4 95%
5g
$315 2024-06-06
Key Organics Ltd
LS-06947-1G
(E)-N’,2-dihydroxy-3-methylbutanimidamide
1394306-93-4 >95%
1g
£397.00 2025-02-08
Key Organics Ltd
LS-06947-5G
(E)-N’,2-dihydroxy-3-methylbutanimidamide
1394306-93-4 >95%
5g
£883.00 2025-02-08

Additional information on (1E)-N',2-dihydroxy-3-methylbutanimidamide

Introduction to (1E)-N',2-Dihydroxy-3-Methylbutanimidamide (CAS No. 1394306-93-4)

Chemical Overview and Structural Features

The compound (1E)-N',2-dihydroxy-3-methylbutanimidamide, with the CAS registry number 1394306-93-4, is a unique organic compound characterized by its imidamide functional group and a substituted butane chain. The molecule's structure includes a conjugated enamine system, which contributes to its distinct electronic properties and reactivity patterns. The presence of hydroxyl groups at the 2-position and the imidamide nitrogen introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents and intermolecular interactions. This makes it a promising candidate for applications in drug design, catalysis, and biomaterials science.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of this compound, revealing its potential as a redox-active component in organic electronics. Researchers have explored its ability to act as a charge-transfer complex precursor, which could be pivotal in developing new materials for flexible electronics and energy storage devices.

Synthesis and Characterization

The synthesis of (1E)-N',2-dihydroxy-3-methylbutanimidamide involves a multi-step process, typically starting from readily available starting materials such as aldehydes and amines. The key step involves the formation of the imidamide bond through an optimized condensation reaction, followed by hydroxylation to introduce the hydroxyl groups at specific positions. This process has been refined through recent studies to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles.

Characterization techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography have been employed to confirm the compound's structure and stereochemistry. These studies have provided insights into its molecular geometry, which is critical for understanding its reactivity and potential applications.

Applications in Drug Design and Biomedical Research

The compound has garnered significant attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. Its unique combination of functional groups makes it an ideal candidate for targeting specific biological pathways, such as those involved in inflammation, neurodegenerative diseases, and cancer.

Recent research has focused on evaluating its bioavailability, toxicity profile, and binding affinity to key proteins. Preclinical studies have demonstrated promising results, with the compound showing selective inhibition of certain enzymes without significant adverse effects on normal cellular functions.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its use in designing metalloenzymes mimics and catalysts for asymmetric synthesis. These applications are particularly relevant in the context of sustainable chemistry and green manufacturing processes.

Environmental Impact and Sustainability Considerations

In addition to its biomedical applications, (1E)-N',2-dihydroxy-3-methylbutanimidamide has been studied for its role in environmental chemistry. Its ability to act as a chelating agent makes it a potential candidate for removing heavy metals from contaminated water sources. Recent studies have explored its efficiency in binding metals such as lead, mercury, and cadmium under varying pH conditions, highlighting its potential for use in water treatment technologies.

The compound's synthesis pathway has also been optimized to reduce waste generation and energy consumption, aligning with global sustainability goals. Researchers are actively exploring ways to integrate this compound into circular economy models, where it can be recycled or reused after fulfilling its primary function.

Future Directions and Research Opportunities

The future of (1E)-N',2-dihydroxy-3-methylbutanimidamide lies in expanding its applications across diverse fields while addressing challenges related to scalability and cost-effectiveness. Ongoing research is focused on improving its stability under physiological conditions, enhancing its pharmacokinetic properties, and exploring novel routes for large-scale production.

Collaborative efforts between academic institutions, pharmaceutical companies, and environmental agencies are expected to drive innovation in this area. The integration of artificial intelligence tools into drug discovery pipelines is also anticipated to accelerate the development of this compound into clinically relevant therapeutics.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.